Cas no 2228679-61-4 (1-(fluoromethyl)cyclopropan-1-ol)

• Product Name: 1-(fluoromethyl)cyclopropan-1-ol
• CAS No: 2228679-61-4
• MF: C₄H₇FO
• MW: 90.0961849689484
• CID: 5530779
• PubChem ID: 147417850
• Update Time: 2025-11-01

1-(fluoromethyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-(fluoromethyl)-
• 1-(Fluoromethyl)cyclopropan-1-ol
• 1-(fluoromethyl)cyclopropan-1-ol

• Inchi： 1S/C4H7FO/c5-3-4(6)1-2-4/h6H,1-3H2
• InChI Key： DRWLYLKWOQDKBW-UHFFFAOYSA-N
• SMILES： C1(CF)(O)CC1

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 110.6±5.0 °C(Predicted)
• pka: 14.06±0.20(Predicted)

Additional information on 1-(fluoromethyl)cyclopropan-1-ol

1-(Fluoromethyl)cyclopropan-1-ol: A Comprehensive Overview

1-(Fluoromethyl)cyclopropan-1-ol (CAS No. 2228679-61-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its fluoromethyl group and cyclopropane ring, exhibits a range of properties that make it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The fluoromethyl group in 1-(fluoromethyl)cyclopropan-1-ol is particularly noteworthy due to its ability to modulate the physicochemical properties of molecules. Fluorine atoms are known for their high electronegativity and small atomic radius, which can significantly influence the reactivity, stability, and biological activity of compounds. In the context of drug design, these properties can be leveraged to enhance the pharmacokinetic and pharmacodynamic profiles of potential therapeutics.

The cyclopropane ring in 1-(fluoromethyl)cyclopropan-1-ol adds an additional layer of complexity and functionality. Cyclopropane rings are highly strained and can undergo various chemical transformations, making them useful intermediates in synthetic routes. The strain in the cyclopropane ring can also affect the conformational flexibility and binding affinity of molecules, which is crucial for optimizing drug-receptor interactions.

Recent studies have highlighted the potential applications of 1-(fluoromethyl)cyclopropan-1-ol in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 1-(fluoromethyl)cyclopropan-1-ol exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV).

In another study, published in Organic Letters, scientists investigated the use of 1-(fluoromethyl)cyclopropan-1-ol in the development of new anticancer drugs. The compound was used as a scaffold to synthesize a series of fluorinated analogs with enhanced cytotoxicity against various cancer cell lines. The results showed that these analogs were more effective than their non-fluorinated counterparts, suggesting that the fluoromethyl group played a crucial role in enhancing their biological activity.

The synthetic versatility of 1-(fluoromethyl)cyclopropan-1-ol has also been demonstrated through its use in the preparation of fluorinated materials for applications in materials science. A recent paper in Chemical Communications reported the synthesis of fluorinated polymers using 1-(fluoromethyl)cyclopropan-1-ol as a monomer. These polymers exhibited improved thermal stability and mechanical properties, making them suitable for use in advanced technological applications such as coatings and adhesives.

In addition to its synthetic applications, 1-(fluoromethyl)cyclopropan-1-ol has been studied for its potential as a probe molecule in chemical biology. Researchers have utilized this compound to investigate protein-ligand interactions and to develop new tools for studying cellular processes. The ability to incorporate fluoromethyl groups into biomolecules can provide valuable insights into their structure-function relationships and help guide the design of more effective therapeutic agents.

The safety profile of 1-(fluoromethyl)cyclopropan-1-ol is an important consideration for its practical applications. While detailed toxicological data is still being gathered, preliminary studies suggest that this compound is relatively safe when handled under appropriate conditions. However, as with any chemical reagent, proper safety protocols should be followed to ensure safe handling and storage.

In conclusion, 1-(fluoromethyl)cyclopropan-1-ol (CAS No. 2228679-61-4) is a promising compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of a fluoromethyl group and a cyclopropane ring makes it an attractive building block for developing new bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.